Cas no 78317-98-3 (3-phenyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 3-phenyl-1,2,3,4-tetrahydroquinoline
• CAS No: 78317-98-3
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• CID: 6391006
• PubChem ID: 19697721
• Update Time: 2023-12-26

3-phenyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• FTXIEHOUUFATFS-UHFFFAOYSA-N
• SCHEMBL8570510
• 3-phenyl-1,2,3,4-tetrahydroquinoline
• 1,2,3,4-tetrahydro-3-phenylquinoline
• EN300-7536164
• Z1230088877
• 78317-98-3
• AKOS013784591
• CS-0260502
• Quinoline, 1,2,3,4-tetrahydro-3-phenyl-

• Inchi： 1S/C15H15N/c1-2-6-12(7-3-1)14-10-13-8-4-5-9-15(13)16-11-14/h1-9,14,16H,10-11H2
• InChI Key： FTXIEHOUUFATFS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)CC(C2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 209.120449483g/mol
• Monoisotopic Mass: 209.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Melting Point: 88.5 °C(Solv: ethanol (64-17-5))
• Boiling Point: 351.0±22.0 °C(Predicted)
• pka: 4.63±0.40(Predicted)